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Cat. No.: B1203428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and

synthesis of butylmalonic acid, a significant building block in organic chemistry. The

document details the evolution of its synthesis, presents its physicochemical properties in a

structured format, and offers a detailed experimental protocol for its preparation via the classic

malonic ester synthesis.

Discovery and Historical Context
The history of butylmalonic acid is intrinsically linked to the discovery and development of

malonic acid and the malonic ester synthesis. Malonic acid itself was first prepared in 1858 by

the French chemist Victor Dessaignes through the oxidation of malic acid.[1][2][3] The true

synthetic potential of malonic acid derivatives was unlocked with the development of the

malonic ester synthesis. This powerful carbon-carbon bond-forming reaction allows for the

alkylation of diethyl malonate and other malonic esters at the alpha-carbon, followed by

hydrolysis and decarboxylation to yield a substituted acetic acid.[4]

While a definitive singular publication marking the "discovery" of butylmalonic acid is not

readily apparent in early chemical literature, its synthesis became an early and straightforward

application of the malonic ester synthesis following the elucidation of this synthetic route. The

reaction of the sodium salt of diethyl malonate with a butyl halide (such as butyl bromide) would

have been a logical extension of the initial studies into the alkylation of malonic esters. This

method provided a reliable pathway to a variety of mono- and di-substituted malonic acids, with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1203428?utm_src=pdf-interest
https://www.benchchem.com/product/b1203428?utm_src=pdf-body
https://www.benchchem.com/product/b1203428?utm_src=pdf-body
https://en.wikipedia.org/wiki/Malonic_acid
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=11&id2=10433
https://www.acs.org/molecule-of-the-week/archive/m/malonic-acid.html
https://en.wikipedia.org/wiki/Malonic_ester_synthesis
https://www.benchchem.com/product/b1203428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the butyl derivative being a fundamental example. The synthesis is a classic illustration of the

nucleophilic substitution of an alkyl halide by the enolate of diethyl malonate.[5][6]

Physicochemical Properties
The accurate characterization of butylmalonic acid and its common synthetic intermediate,

diethyl n-butylmalonate, is crucial for their application in research and development. The

following tables summarize their key physicochemical properties.

Table 1: Physicochemical Properties of Butylmalonic Acid

Property Value

CAS Number 534-59-8[7]

Molecular Formula C₇H₁₂O₄[7]

Molecular Weight 160.17 g/mol

Appearance White crystalline solid/powder[7]

Melting Point 105-107 °C

Boiling Point 333.1 °C at 760 mmHg

Water Solubility 438 g/L at 25 °C[7]

pKa 2.96 (at 5 °C)[7]

Table 2: Physicochemical Properties of Diethyl n-Butylmalonate
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Property Value

CAS Number 133-08-4

Molecular Formula C₁₁H₂₀O₄

Molecular Weight 216.27 g/mol

Appearance Clear, colorless liquid

Density 0.983 g/mL at 25 °C

Boiling Point 235-240 °C

Refractive Index n20/D 1.422

Flash Point 94 °C (closed cup)

Synthetic Pathway and Mechanism
The synthesis of butylmalonic acid is a multi-step process that begins with the alkylation of

diethyl malonate, followed by hydrolysis of the ester groups, and finally, decarboxylation.
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Step 1: Enolate Formation

Step 2: Alkylation (SN2)

Step 3: Hydrolysis

Step 4: Decarboxylation
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Heat

Click to download full resolution via product page

Caption: Overall reaction pathway for the synthesis of butylmalonic acid.

Experimental Protocols
The following protocols are based on well-established procedures, particularly those published

in Organic Syntheses, and provide a reliable method for the preparation of butylmalonic acid.

Synthesis of Diethyl n-Butylmalonate
This procedure details the alkylation of diethyl malonate with n-butyl bromide.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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